2-Methyl-2-(oxan-3-yl)propan-1-amine

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 2-methyl-2-(oxan-3-yl)propan-1-amine
• InChI: InChI=1S/C9H19NO/c1-9(2,7-10)8-4-3-5-11-6-8/h8H,3-7,10H2,1-2H3
• InChI Key: DAFVTAUBMTUAGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)C1CCCOC1

Description

2-Methyl-2-(oxan-3-yl)propan-1-amine is an organic compound featuring a propan-1-amine backbone with a methyl group and an oxan-3-yl (tetrahydropyran-3-yl) substituent attached to the central carbon. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(oxan-3-yl)propan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 2-methylpropan-1-amine with oxan-3-yl chloride under basic conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-2-(oxan-3-yl)propan-1-amine may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(oxan-3-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding oxides or nitro compounds.

Reduction: Reduction reactions can convert the amine group to a primary amine or other reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitro compounds, while reduction can produce primary amines .

Scientific Research Applications

2-Methyl-2-(oxan-3-yl)propan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(oxan-3-yl)propan-1-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. The compound may also participate in enzymatic reactions, acting as a substrate or inhibitor .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, physical, and functional differences between 2-Methyl-2-(oxan-3-yl)propan-1-amine and related compounds:

Table 1: Comparative Analysis of Structurally Similar Amines

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notable Properties/Applications
2-Methyl-2-(oxan-3-yl)propan-1-amine	C9H19NO	157.25*	Oxane ring (6-membered), methyl branch	Potential hydrogen bonding; drug intermediate
1-(Oxan-3-yl)propan-1-amine	C8H17NO	143.23	Oxane ring on terminal carbon	Liquid at RT; catalogued for life sciences
2-(3-Methyloxetan-3-yl)propan-1-amine	C7H15NO	129.20	Oxetane ring (3-membered), methyl	High purity (≥95%); used in R&D pipelines
2-Methyl-2-(3-(trifluoromethyl)phenyl)propan-1-amine	C11H14F3N	217.23	Trifluoromethyl phenyl group	Electron-withdrawing substituent; enhanced lipophilicity
2-(3-Methylthiophen-2-yl)propan-1-amine	C8H13NS	155.26	Thiophene ring with methyl	Sulfur-containing; aromatic interactions

*Calculated based on analogous structures.

Key Comparisons:

Ring Size and Strain: The oxane ring in the target compound (6-membered) offers lower ring strain compared to the oxetane (3-membered) in 2-(3-Methyloxetan-3-yl)propan-1-amine. Thiophene (5-membered aromatic) in 2-(3-Methylthiophen-2-yl)propan-1-amine introduces conjugation and sulfur-mediated electronic effects, contrasting with the non-aromatic oxane .

Substituent Effects: The trifluoromethyl group in 2-Methyl-2-(3-(trifluoromethyl)phenyl)propan-1-amine enhances lipophilicity and metabolic stability, whereas the oxane ring in the target compound may improve water solubility via hydrogen bonding .

Applications :

• The oxane-containing compounds (e.g., 1-(oxan-3-yl)propan-1-amine) are highlighted for life science applications due to their stability and purity .
• Thiophene and pyridine derivatives () are often explored in medicinal chemistry for their aromatic and heterocyclic interactions .

Research Findings and Implications

• Synthetic Accessibility : describes the reduction of nitriles to amines using LiAlH4, a method likely applicable to the target compound. The oxane substituent may require specialized starting materials, such as oxane-3-carbonitrile derivatives.
• Biological Relevance : Compounds with bulky substituents (e.g., 2-Methyl-2-(oxan-3-yl)propan-1-amine) may exhibit improved binding to sterically sensitive targets, as seen in CaV1.3 calcium channel inhibitors ().
• Safety Considerations : While specific hazard data for the target compound is unavailable, analogous amines (e.g., methyl(2-methylpropyl)amine in ) recommend PPE and ventilation during handling .

Biological Activity

2-Methyl-2-(oxan-3-yl)propan-1-amine is an organic compound featuring a propanamine backbone and an oxane ring. This compound has garnered attention due to its potential biological activities, primarily attributed to its structural characteristics that facilitate interactions with various biomolecules. Understanding its biological activity is crucial for exploring its applications in biochemical research and potential therapeutic uses.

Chemical Structure and Properties

The molecular formula of 2-Methyl-2-(oxan-3-yl)propan-1-amine is C_9H_17N_O, with a molecular weight of approximately 157.25 g/mol. The presence of the amine functional group allows for hydrogen bonding and electrostatic interactions, which are vital for its reactivity and biological interactions.

The mechanism of action of 2-Methyl-2-(oxan-3-yl)propan-1-amine involves its ability to interact with specific biological targets, such as enzymes and receptors. The amine group can form hydrogen bonds, while the oxane ring may enhance stability and facilitate interactions with proteins. This compound may act as either a substrate or an inhibitor in enzymatic reactions, influencing metabolic pathways.

Biological Activity

Research indicates that 2-Methyl-2-(oxan-3-yl)propan-1-amine exhibits various biological activities:

• Enzyme Interaction : The compound has been shown to modulate enzyme activity, potentially acting as an inhibitor or substrate depending on the target enzyme.
• Binding Affinity : Studies have focused on the binding affinity of 2-Methyl-2-(oxan-3-yl)propan-1-amine to various biomolecular targets, highlighting its role in influencing cellular processes.
• Pharmacological Potential : There is ongoing research into the pharmacological applications of this compound, particularly in relation to its interactions with receptors involved in metabolic processes.

Comparative Analysis with Similar Compounds

A comparative analysis reveals how 2-Methyl-2-(oxan-3-yl)propan-1-amine differs from structurally similar compounds:

Compound Name	Structural Features	Unique Characteristics
(2R)-2-Methyl-3-(oxan-4-yl)propan-1-amine	Contains an oxane ring but differs in stereochemistry	Chiral nature affecting reactivity
2-Methyl-3-(oxan-4-yl)propan-1-amine	Non-chiral version lacking specific stereochemistry	Simpler structure affecting reactivity
3-(Oxan-4-yl)propan-1-amine	Lacks the methyl group	Different reactivity profile due to missing methyl

The unique chiral nature of 2-Methyl-2-(oxan-3-yl)propan-1-amines influences its chemical behavior and biological activity compared to other similar compounds.

Case Studies and Research Findings

Several studies have investigated the biological activity of 2-Methyl-2-(oxan-3-y)propan-1-amines:

• Inhibition Studies : Research has demonstrated that this compound can inhibit specific enzymes involved in lipid metabolism, which could have implications for drug development targeting metabolic disorders .
• Docking Studies : Molecular docking studies indicate that 2-Methyl-2-(oxan-3-y)propan-1-amines interact with key residues in enzyme active sites, suggesting a potential role as a competitive inhibitor .